Cas no 150869-52-6 ((4-Bromophenyl)methyl(propyl)amine)

• Product name: (4-Bromophenyl)methyl(propyl)amine
• CAS No: 150869-52-6
• MF: C₁₀H₁₄NBr
• MW: 228.12886
• MDL: MFCD04592181
• CID: 858608
• PubChem ID: 4716567

(4-Bromophenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)propan-1-amine
• (4-bromobenzyl)propylamine(SALTDATA: FREE)
• N-(4-bromobenzyl)-N-propylamine
• N-(4-bromobenzyl)propylamine
• N-(4-bromophenylmethyl)-N-propylamine
• N-(4-BROMOPHENYLMETHYL)PROPYLAMINE
• UKRORGSYN-BB BBV-083256
• (4-Bromophenyl)methyl(propyl)amine

• MDL： MFCD04592181
• Inchi： InChI=1S/C10H14BrN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h3-6,12H,2,7-8H2,1H3
• InChI Key： LLWHQBWJJQFTPF-UHFFFAOYSA-N
• SMILES： CCCNCC1=CC=C(C=C1)Br

Computed Properties

• Exact Mass: 227.03100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 12.03000
• LogP: 3.33960

(4-Bromophenyl)methyl(propyl)amine Security Information

(4-Bromophenyl)methyl(propyl)amine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Bromophenyl)methyl(propyl)amine

Introduction to (4-Bromophenyl)methyl(propyl)amine (CAS No. 150869-52-6)

(4-Bromophenyl)methyl(propyl)amine, with the CAS number 150869-52-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group, a methyl group, and a propylamine moiety. The combination of these functional groups endows the compound with a range of chemical properties that make it valuable for both academic research and industrial applications.

The molecular formula of (4-Bromophenyl)methyl(propyl)amine is C₁₁H₁₅BrN, and its molecular weight is approximately 237.14 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-bromobenzyl chloride with propylamine. This synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels. The resulting product is a colorless liquid with a characteristic amine odor, which is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In the realm of pharmaceutical research, (4-Bromophenyl)methyl(propyl)amine has shown promise as an intermediate in the synthesis of various bioactive compounds. For instance, recent studies have explored its use in the development of novel antiviral agents and anti-inflammatory drugs. One notable application is its role as a building block in the synthesis of compounds targeting specific receptors or enzymes involved in disease pathways. The bromine substituent on the phenyl ring provides a handle for further functionalization, allowing chemists to introduce additional moieties that can enhance the pharmacological properties of the final product.

Moreover, (4-Bromophenyl)methyl(propyl)amine has been investigated for its potential as a ligand in metal complexes. Metal-organic frameworks (MOFs) constructed using this compound have demonstrated exceptional stability and tunable porosity, making them suitable for applications such as gas storage, catalysis, and drug delivery. The ability to fine-tune the properties of these MOFs by varying the substituents on the phenyl ring opens up new avenues for materials science research.

In addition to its pharmaceutical and materials science applications, (4-Bromophenyl)methyl(propyl)amine has also found use in chemical synthesis as a versatile starting material. Its reactivity can be harnessed to synthesize a wide range of derivatives with diverse functionalities. For example, it can be used in cross-coupling reactions to introduce aryl or alkyl groups onto the propylamine moiety, leading to compounds with tailored physical and chemical properties. These derivatives have potential applications in areas such as polymer science, where they can be incorporated into polymer chains to modify their behavior.

The safety profile of (4-Bromophenyl)methyl(propyl)amine is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

In conclusion, (4-Bromophenyl)methyl(propyl)amine (CAS No. 150869-52-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative projects. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.